Cas no 1190315-30-0 (5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine)

• Product Name: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine
• CAS No: 1190315-30-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4562202
• Update Time: 2025-06-16

5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-pyrrolo[2,3-b]pyridin-6-amine
• 6-AMINO-5-CHLORO-7-AZAINDOLE
• SB14474
• 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine

• Inchi： 1S/C7H6ClN3/c8-5-3-4-1-2-10-7(4)11-6(5)9/h1-3H,(H3,9,10,11)
• InChI Key： WCPMWYJRNGVQEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C2C(=C1)C=CN2

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7
• Molecular Weight: g/mol

Additional information on 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine

Professional Introduction to 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 1190315-30-0)

5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine, with the CAS number 1190315-30-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chloro and amine functional groups in its molecular structure enhances its versatility, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>pyrrolo[2,3-b]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which is commonly found in various pharmacologically active compounds. This particular scaffold has been extensively studied for its role in modulating biological pathways, particularly those involving enzymes and receptors relevant to neurological disorders, cancer, and inflammation. The< strong>5-chloro substituent at the fifth position of the pyrrolopyridine ring introduces electrophilicity, facilitating further chemical modifications and enabling the synthesis of derivatives with tailored biological properties.

The< strong>6-amino group in the molecule serves as a nucleophilic site, allowing for conjugation with other pharmacophores or functional groups to enhance binding affinity and selectivity. This dual functionality makes< strong>5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine a promising intermediate in the synthesis of inhibitors targeting various disease-related proteins. Recent advancements in drug discovery have highlighted the importance of such heterocyclic compounds in developing next-generation therapeutics.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine. Studies have demonstrated its ability to interact with multiple biological targets, including kinases and transcription factors. For instance, research has shown that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The< strong>chloro substituent plays a crucial role in modulating the binding interactions by participating in hydrogen bonding or hydrophobic interactions with the target proteins.

The< strong>amine group at position 6 further contributes to the compound's bioactivity by enabling post-synthetic modifications such as acylation or alkylation. These modifications can fine-tune the pharmacokinetic properties of the molecule, including solubility and metabolic stability. Additionally, the pyrrolopyridine scaffold is known to exhibit favorable pharmacokinetic profiles when incorporated into drug candidates, making it an attractive choice for further development.

The synthesis of< strong>5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, allowing for scalable production of this compound for research purposes.

In conclusion, 5-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 1190315-30-0) represents a significant compound in pharmaceutical research due to its unique structural features and biological potential. Its< strong>chloro and< strong>amine functionalities provide multiple points for chemical manipulation, enabling the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this heterocyclic compound, it is likely to remain a key intermediate in drug discovery efforts.